Cas no 55745-70-5 (2,3-dihydro-1-benzofuran-5-carbaldehyde)

• Product Name: 2,3-dihydro-1-benzofuran-5-carbaldehyde
• CAS No: 55745-70-5
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00068058
• CID: 56828
• PubChem ID: 24882468
• Update Time: 2025-04-18

2,3-dihydro-1-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b]furan-5-carbaldehyde
• 2,3-Dihydrobenzofuran-5-carboxaldehyde
• 5-Coumarancarboxaldehyde
• 2,3-Dihydro-1-benzofuran-5-carbaldehyde
• 2,3-dihyro-1-benzofuran-5-carbaldehyde
• 2,3-Dihydro-1-benzofuran-5-carboxaldehyde
• 2,3-Dihydro-5-benzofurancarboxaldehyde
• 2,3-Dihydrobenzo[b]furan-5-carboxaldehyde
• 5-Formyl-2,3-dihydro-1-benzofuran
• 5-Formyl-2,3-dihydrobenzo[b]furan
• 5-Formyl-2,3-dihydrobenzofuran
• 5-Formylcoumaran
• 2,3-Dihydro-benzofuran-5-carbaldehyde
• 2,3-dihydro-1-benzofuran-5-carbaldehyde

• MDL： MFCD00068058
• Inchi： 1S/C9H8O2/c10-6-7-1-2-9-8(5-7)3-4-11-9/h1-2,5-6H,3-4H2
• InChI Key： WEBVDBDZSOJGPB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=CC=2CC1

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Liquid
• Density: 1.177 g/mL at 25 °C(lit.)
• Boiling Point: 88-89 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.6000(lit.)
• PSA: 26.30000
• LogP: 1.43400
• Solubility: Not determined

2,3-dihydro-1-benzofuran-5-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H334
• Warning Statement： P261-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Safety Term：S37/39
• Risk Phrases：R43
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds